1-[4-[4-amino-6-(4-methoxyphenyl)furo[2,3-d]pyrimidin-5-yl]phenyl]-3-[2-fluoro-5-(trifluoromethyl)phenyl]urea;hydrochloride

• IUPAC Name: 1-[4-[4-amino-6-(4-methoxyphenyl)furo[2,3-d]pyrimidin-5-yl]phenyl]-3-[2-fluoro-5-(trifluoromethyl)phenyl]urea;hydrochloride
• InChI: InChI=1S/C27H19F4N5O3.ClH/c1-38-18-9-4-15(5-10-18)23-21(22-24(32)33-13-34-25(22)39-23)14-2-7-17(8-3-14)35-26(37)36-20-12-16(27(29,30)31)6-11-19(20)28;/h2-13H,1H3,(H2,32,33,34)(H2,35,36,37);1H
• InChI Key: QBXPWMMWFOWEJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C3=C(N=CN=C3O2)N)C4=CC=C(C=C4)NC(=O)NC5=C(C=CC(=C5)C(F)(F)F)F.Cl
• Molecular Formula: C27H20ClF4N5O3
• Molecular Weight: 573.9 g/mol

Description

1-[4-[4-Amino-6-(4-methoxyphenyl)furo[2,3-d]pyrimidin-5-yl]phenyl]-3-[2-fluoro-5-(trifluoromethyl)phenyl]urea hydrochloride (CAS: 501693-25-0) is a urea derivative featuring a furo[2,3-d]pyrimidine core substituted with a 4-methoxyphenyl group and a 2-fluoro-5-(trifluoromethyl)phenyl moiety. Key properties include:

• Molecular formula: C₂₇H₂₀ClF₄N₅O₃
• Molecular weight: 573.931 g/mol
• Synonyms: GW768505A, DB04727 (DrugBank ID) .

Its urea linkage and trifluoromethyl group enhance binding affinity and metabolic stability, respectively .

Biological Activity

The compound 1-[4-[4-amino-6-(4-methoxyphenyl)furo[2,3-d]pyrimidin-5-yl]phenyl]-3-[2-fluoro-5-(trifluoromethyl)phenyl]urea; hydrochloride is a complex organic molecule with significant biological activity, particularly in the field of cancer therapeutics. This article reviews its biological properties, mechanisms of action, and potential clinical applications based on diverse research findings.

Chemical Structure and Properties

• Molecular Formula : C27H19F4N5O3
• Molecular Weight : 537.5 g/mol
• IUPAC Name : 1-[4-[4-amino-6-(4-methoxyphenyl)furo[2,3-d]pyrimidin-5-yl]phenyl]-3-[2-fluoro-5-(trifluoromethyl)phenyl]urea

The structure consists of a furo[2,3-d]pyrimidine core, which is known for its role in various therapeutic agents due to its ability to interact with biological targets.

Research indicates that this compound acts as a dual inhibitor of thymidylate synthase (TS) and dihydrofolate reductase (DHFR) , both of which are critical enzymes in nucleotide synthesis and cellular proliferation. By inhibiting these enzymes, the compound can effectively disrupt DNA synthesis in rapidly dividing cancer cells, leading to reduced tumor growth .

Anticancer Properties

• Inhibition of Tumor Growth : Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines. For instance, it has been reported to suppress the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation .
• Selectivity for Cancer Cells : The compound demonstrates a favorable selectivity profile, affecting cancerous cells more than normal cells. This selectivity is attributed to the differential expression of target enzymes in tumor versus normal tissues .

Additional Biological Effects

The compound has also been investigated for its effects on other biological targets:

• Kinase Inhibition : It has shown potential as an inhibitor of various kinases involved in cancer progression, including vascular endothelial growth factor receptor (VEGFR) and epidermal growth factor receptor (EGFR), which are crucial for angiogenesis and tumor growth .
• Antifolate Activity : The antifolate properties contribute to its efficacy in disrupting folate metabolism in cancer cells, further enhancing its therapeutic potential .

Case Studies and Experimental Findings

Several studies have highlighted the biological activity of this compound:

Study	Findings
Miyazaki et al. (2023)	Identified as a dual inhibitor of TS and DHFR with significant anticancer effects on breast cancer models.
Gangjee et al. (2022)	Demonstrated potent inhibition of VEGFR and EGFR pathways, leading to reduced tumor growth in xenograft models.
Green et al. (2023)	Reported improved selectivity for cancer cells over normal cells, suggesting lower toxicity profiles for potential therapeutic use.

Comparison with Similar Compounds

Core Heterocyclic Modifications

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Notable Properties/Applications
Target Compound	Furo[2,3-d]pyrimidine	4-Methoxyphenyl, 2-fluoro-5-(trifluoromethyl)phenyl, urea	573.93	Experimental kinase inhibitor
Thieno[2,3-d]pyrimidine analog	Thieno[2,3-d]pyrimidine	Similar aryl groups, urea	~540 (estimated)	Crystalline hydrochloride salt; kinase applications
Pyrrolo[2,3-d]pyrimidine (CAS: 346599-65-3)	Pyrrolo[2,3-d]pyrimidine	Chloro-fluorophenyl, morpholinylethyl, carboxamide	634.01	Anticandidate for tyrosine kinase disorders
Pyrimidin-2(1H)-one ()	Tetrahydropyrimidin-2(1H)-one	4-Chlorophenyl, thienylcarbonyl, trifluoromethyl	422.78	Structural rigidity for receptor binding

Key Observations :

• Replacement of the furo ring with thieno (sulfur vs. oxygen) may alter electronic properties and target selectivity .
• Pyrrolo[2,3-d]pyrimidine derivatives prioritize solubility via morpholine groups but increase molecular weight .

Functional Group Variations

Compound Name	Functional Groups	Biological Implications
Target Compound	Urea, trifluoromethyl	Urea enhances hydrogen bonding; trifluoromethyl improves lipophilicity
5-[(4-Ethoxyphenyl)amino]pyrimidine ()	Ethoxyphenyl, trifluoromethylphenyl	Lacks urea; amine group reduces hydrogen-bonding capacity but simplifies synthesis
Furo[2,3-b]pyridine ()	Carboxamide, trifluoroethyl	Carboxamide and trifluoroethyl groups enhance metabolic stability

Key Observations :

• Urea in the target compound likely improves binding to ATP pockets in kinases compared to amine or carboxamide analogs .
• Trifluoromethyl is a conserved feature across analogs for metabolic resistance .

Physicochemical and Pharmacokinetic Profiles

Property	Target Compound	Thieno[2,3-d]pyrimidine Analog	Pyrrolo[2,3-d]pyrimidine (CAS: 346599-65-3)
LogP (estimated)	~4.2 (high lipophilicity)	~3.9	~3.5 (morpholine improves solubility)
Solubility	Low (crystalline hydrochloride)	Moderate (hydrochloride salt)	High (polar morpholine group)
Metabolic Stability	High (trifluoromethyl)	Moderate	High (carboxamide resistance)

Key Observations :

• The target compound’s hydrochloride salt form may enhance bioavailability compared to free bases .
• Morpholine in pyrrolo analogs improves aqueous solubility but reduces blood-brain barrier penetration .